Cas no 2138009-56-8 (1-2-(2,2-difluorocyclopropyl)ethyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(2,2-difluorocyclopropyl)ethyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 2138009-56-8
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6416878
• PubChem ID: 165481319
• Update Time: 2025-10-29

1-2-(2,2-difluorocyclopropyl)ethyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,2-difluorocyclopropyl)ethyl-3,5-dimethyl-1H-pyrazol-4-amine
• 2138009-56-8
• EN300-1112026
• 1-[2-(2,2-difluorocyclopropyl)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H15F2N3/c1-6-9(13)7(2)15(14-6)4-3-8-5-10(8,11)12/h8H,3-5,13H2,1-2H3
• InChI Key： NUVFANLWDGVGAT-UHFFFAOYSA-N
• SMILES： FC1(CC1CCN1C(C)=C(C(C)=N1)N)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(2,2-difluorocyclopropyl)ethyl-3,5-dimethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-[2-(2,2-Difluorocyclopropyl)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 2138009-56-8)

The compound 1-[2-(2,2-Difluorocyclopropyl)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 2138009-56-8) is a specialized organic molecule featuring a unique difluorocyclopropyl moiety coupled with a pyrazol-4-amine core. This structure makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. Its fluorinated cyclopropane group enhances metabolic stability and bioavailability, addressing key challenges in drug design.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated heterocycles, driven by their ability to improve drug-like properties. Researchers frequently search for terms like "fluorinated pyrazole derivatives" and "cyclopropyl-containing amines in drug discovery", reflecting the relevance of this compound in cutting-edge applications. The 3,5-dimethyl-1H-pyrazol-4-amine scaffold is particularly notable for its role in modulating enzyme activity, making it a candidate for kinase inhibitors and anti-inflammatory agents.

From a synthetic perspective, 1-[2-(2,2-Difluorocyclopropyl)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine is synthesized via multi-step protocols involving cyclopropanation of fluorinated precursors and subsequent functionalization of the pyrazole ring. Industrial applications often focus on its use as an intermediate for crop protection chemicals, leveraging its resistance to environmental degradation. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards.

Market dynamics indicate rising investments in fluorine-based pharmaceuticals, with this compound aligning with the demand for patentable chemical entities. Its logP and pKa values (predicted via computational models) suggest favorable solubility profiles for oral formulations. Environmental safety assessments are ongoing, with emphasis on green chemistry approaches to minimize synthetic waste.

For researchers exploring structure-activity relationships (SAR), this molecule offers a versatile template for derivatization. Common queries such as "synthetic routes to difluorocyclopropyl amines" and "pyrazole amines in CNS drug development" underscore its interdisciplinary appeal. Collaborative studies between academia and industry continue to uncover new applications, particularly in precision agriculture and targeted therapies.

In summary, 1-[2-(2,2-Difluorocyclopropyl)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine represents a convergence of innovation in fluorochemistry and heterocyclic design. Its CAS No. 2138009-56-8 serves as a key identifier for procurement and regulatory documentation, while its structural features position it at the forefront of small-molecule research. Future directions may explore its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs), reflecting broader shifts in therapeutic modalities.